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Compound of Interest

Compound Name: MRS1177

Cat. No.: B15572047

A Comprehensive Guide for Researchers,
Scientists, and Drug Development Professionals

This document provides a detailed protocol for the solubilization and use of MRS2500, a potent
and selective antagonist for the P2Y1 receptor, in cell culture applications. Adherence to these
guidelines is crucial for ensuring experimental reproducibility and accuracy.

Note on Receptor Specificity: While the user request mentioned the P2Y6 receptor, MRS2500
is a well-established and highly selective antagonist of the P2Y1 receptor. The following
protocols and information are based on the established pharmacology of MRS2500 as a P2Y1
antagonist.

Data Presentation: Quantitative Summary

For ease of reference, the following table summarizes the key quantitative data for the
preparation and storage of MRS2500 solutions.
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Parameter Value Source(s)
Compound Name MRS2500 tetraammonium salt  [1][2]
Molecular Weight ~629.29 g/mol (anhydrous) [1][2]
Primary Solvent Water (sterile, nuclease-free) [1112][3]
Maximum Stock Concentration 20 mM in water [1112]
Alternative Max. Stock Conc. >0 mg/mL-(79.46-m|\{I) in water [3]

(may require sonication)
Recommended Stock Conc. 10 mM N/A
Storage of Dry Compound -20°C [11[2]

Storage of Stock Solution

-80°C for up to 6 months;
-20°C for up to 1 month

[3]

Working Concentration

Varies by cell type and
experiment (typically nM to low
UM range)

[4]115]

Experimental Protocols
Preparation of a 10 mM MRS2500 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of MRS2500 tetraammonium

salt.

Materials:

Vortex mixer

Sonicator (optional)

Sterile, nuclease-free water

MRS2500 tetraammonium salt powder

Sterile microcentrifuge tubes or vials
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e 0.22 pm sterile syringe filter
Procedure:

o Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to
prevent contamination of the stock solution.

o Calculate Required Mass: Determine the mass of MRS2500 needed. For example, to
prepare 1 mL of a 10 mM stock solution (assuming a molecular weight of 629.29 g/mol ):

o Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass (mg) = 10 mmol/L x 0.001 L x 629.29 g/mol = 6.29 mg

» Weighing: Carefully weigh the calculated amount of MRS2500 powder.

e Dissolving:
o Add the weighed MRS2500 to a sterile tube.

o Add the appropriate volume of sterile, nuclease-free water to achieve a 10 mM
concentration.

o Vortex the solution thoroughly until the powder is completely dissolved. If solubility is an
issue, brief sonication may be applied.[3]

» Sterilization: Sterilize the stock solution by passing it through a 0.22 pum syringe filter into a
new sterile tube.[3] This is particularly important if the solution is not prepared from sterile
components in a sterile environment.

» Aliquoting and Storage:

o Dispense the sterile stock solution into smaller, single-use aliquots to avoid repeated
freeze-thaw cycles.

o Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-
term storage (up to 1 month).[3]
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Preparation of Working Solutions for Cell Culture

Materials:

e 10 mM MRS2500 stock solution

e Pre-warmed, complete cell culture medium appropriate for your cell line
Procedure:

e Thawing: Thaw an aliquot of the 10 mM MRS2500 stock solution at room temperature or on

ice.
e Dilution:

o Perform serial dilutions of the stock solution in complete cell culture medium to achieve
the desired final working concentration.

o For example, to prepare 1 mL of a 10 uM working solution from a 10 mM stock:
» Add 1 pL of the 10 mM stock solution to 999 pL of cell culture medium.
o Gently mix the working solution by pipetting or inverting the tube.

o Application to Cells: Add the freshly prepared working solution to your cell cultures. Ensure
even distribution by gently swirling the culture vessel.

Visualizations
P2Y1 Receptor Sighaling Pathway

The P2Y1 receptor is a G-protein coupled receptor (GPCR) that primarily couples to Gagq. Its
activation initiates a signaling cascade leading to various cellular responses.
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Caption: P2Y1 receptor signaling cascade.

Experimental Workflow for MRS2500 Solution
Preparation

This diagram outlines the key steps for preparing MRS2500 solutions for cell culture

experiments.
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Caption: Workflow for preparing MRS2500.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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